Cas no 1254514-19-6 (4,6-Dibromo-1-iodoisoquinoline)

4,6-Dibromo-1-iodoisoquinoline structure
1254514-19-6 structure
Product Name:4,6-Dibromo-1-iodoisoquinoline
CAS No:1254514-19-6
MF:C9H4Br2IN
MW:412.847232818604
CID:3160430
PubChem ID:129962399
Update Time:2025-04-21

4,6-Dibromo-1-iodoisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 4,6-Dibromo-1-iodoisoquinoline
    • 1254514-19-6
    • Inchi: 1S/C9H4Br2IN/c10-5-1-2-6-7(3-5)8(11)4-13-9(6)12/h1-4H
    • InChI Key: DTRHXACGXUQSEP-UHFFFAOYSA-N
    • SMILES: IC1C2C=CC(=CC=2C(=CN=1)Br)Br

Computed Properties

  • Exact Mass: 412.77347Da
  • Monoisotopic Mass: 410.77552Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 12.9Ų
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.